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Compound of Interest

Compound Name: Fenpropathrin-d5

Cat. No.: B12422148 Get Quote

The proper disposal of Fenpropathrin-d5, a deuterated pyrethroid insecticide, is a critical

aspect of laboratory safety and environmental responsibility. As a substance classified as highly

toxic and hazardous to aquatic environments, adherence to strict disposal protocols is

mandatory to mitigate risks to personnel and ecosystems.[1][2][3] This guide provides

essential, step-by-step procedures for the safe handling and disposal of Fenpropathrin-d5
waste materials.

Immediate Safety and Handling
Before beginning any disposal procedure, it is imperative to consult the Safety Data Sheet

(SDS) for the specific Fenpropathrin-d5 product in use. All waste must be handled in

accordance with local, state, and federal regulations.[1]

Personal Protective Equipment (PPE): When handling Fenpropathrin-d5 waste, all personnel

must wear appropriate PPE to prevent exposure.[1] This includes:

Chemical-resistant gloves (inspect prior to use).

Protective clothing to avoid skin contact.

Safety glasses or face shield for eye protection.

Approved respiratory protection, especially if dust or aerosols may be generated.
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Hazard Profile
Fenpropathrin-d5 is a hazardous material with acute and long-term environmental risks.

Understanding its classification is key to proper handling and disposal.

Hazard Classification Description Source

Acute Toxicity (Oral) Category 3: Toxic if swallowed.

Acute Toxicity (Inhalation) Category 2: Fatal if inhaled.

Acute Toxicity (Dermal)
Category 4: Harmful in contact

with skin.

Aquatic Hazard (Acute)
Category 1: Very toxic to

aquatic life.

Aquatic Hazard (Chronic)

Category 1: Very toxic to

aquatic life with long lasting

effects.

UN Number UN 2811

Proper Shipping Name Toxic solid, organic, n.o.s.

Disposal Protocols
Disposal procedures for Fenpropathrin-d5 are governed by regulations such as the Federal

Insecticide, Fungicide, and Rodenticide Act (FIFRA) and the Resource Conservation and

Recovery Act (RCRA). This material must be treated as hazardous waste. Under no

circumstances should Fenpropathrin-d5 or its containers be disposed of in regular trash or

poured down the drain.

Methodology for Unused or Surplus Fenpropathrin-d5
Do Not Mix: Keep Fenpropathrin-d5 waste in its original container or a clearly labeled,

compatible hazardous waste container. Do not mix with other waste streams.

Consult Manufacturer: Before disposal, consult the manufacturer for potential recycling or

take-back options.
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Professional Disposal: Arrange for disposal through a licensed hazardous waste

management facility. Permissible disposal methods include:

Incineration: Use a licensed apparatus, potentially after mixing with a suitable combustible

material.

Landfill: Dispose of by burial in a landfill specifically licensed to accept chemical and

pharmaceutical wastes.

Regulatory Contact: Contact your local or regional waste management authority or a state

pesticide disposal program (often called "Clean Sweep" programs) for specific guidance and

to identify approved facilities.

Methodology for Empty Containers
Containers that held Fenpropathrin-d5 are still considered hazardous.

Reuse/Recycling: If possible, return the container to the supplier for reuse or recycling.

Decontamination: If the container cannot be returned, it must be properly decontaminated.

For liquid formulations, this typically involves triple-rinsing.

Wear full PPE during the rinsing process.

The rinse water (rinsate) is also hazardous and must be collected for proper disposal. Do

not pour it down the drain.

Final Disposal: Once thoroughly decontaminated, puncture the container to prevent reuse. It

may then be disposed of in an authorized landfill. Always retain label warnings on the

container.

Methodology for Spills and Contaminated Materials
Area Evacuation: Clear the area of all personnel.

Ventilation: Ensure the area is well-ventilated.

Containment: Prevent the spill from entering drains or waterways.
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Absorption: For liquid spills, absorb the material using an inert substance like dry sand or

earth. For solid spills, use dry clean-up procedures and avoid generating dust.

Collection: Carefully place the absorbed material and any contaminated items (e.g., gloves,

wipes) into a suitable, closed container labeled for hazardous waste disposal.

Decontamination: Wash the spill area with soap and water. Collect all wash water with

additional absorbent material and place it in the hazardous waste container.

Disposal: Dispose of the sealed container as hazardous waste, following the same

procedure as for unused products.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Fenpropathrin-d5 waste.
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Caption: Decision workflow for Fenpropathrin-d5 waste disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12422148?utm_src=pdf-body-img
https://www.benchchem.com/product/b12422148?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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